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Compound of Interest

Compound Name: 2,2'-Dichlorobenzil

Cat. No.: B181699 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive initial characterization of 2,2'-Dichlorobenzil, a
halogenated aromatic diketone. The document details its synthesis, physicochemical

properties, and spectroscopic data. Furthermore, it presents findings on its antimicrobial activity

against various bacterial strains. This guide is intended to serve as a foundational resource for

researchers and professionals engaged in the fields of medicinal chemistry, drug development,

and materials science, providing essential data and experimental protocols to facilitate further

investigation and application of this compound.

Physicochemical Properties
2,2'-Dichlorobenzil is a solid organic compound with the molecular formula C₁₄H₈Cl₂O₂. Its

key physicochemical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₄H₈Cl₂O₂ --INVALID-LINK--

Molecular Weight 279.12 g/mol --INVALID-LINK--

CAS Number 21854-95-5 --INVALID-LINK--

Appearance Solid Sigma-Aldrich

Melting Point 132-136 °C Sigma-Aldrich[1]

IUPAC Name
1,2-bis(2-chlorophenyl)ethane-

1,2-dione

Synthesis
The synthesis of 2,2'-Dichlorobenzil is achieved through a two-step process commencing with

the benzoin condensation of 2-chlorobenzaldehyde to form 2,2'-dichlorobenzoin, which is

subsequently oxidized to yield the final product.[2]

Synthesis Workflow

Step 1: Benzoin Condensation Step 2: Oxidation

2-Chlorobenzaldehyde (2 eq.) Thiamine HCl
NaOH, Ethanol/Water

Reaction 2,2'-Dichlorobenzoin Conc. Nitric Acid (HNO3)
Heat 2,2'-Dichlorobenzil

Click to download full resolution via product page

Synthesis of 2,2'-Dichlorobenzil.

Experimental Protocol
Step 1: Synthesis of 2,2'-Dichlorobenzoin

In a round-bottom flask, dissolve 0.80 g of thiamine hydrochloride in 2.5 mL of water.

Add 7.5 mL of 95% ethanol and cool the solution in an ice bath.
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In a separate flask, cool 1.5 mL of 5M NaOH in an ice bath.

Slowly add the cooled NaOH solution to the thiamine solution with swirling while keeping the

temperature low.

To this yellow solution, add 5.0 mL of 2-chlorobenzaldehyde.

Seal the flask and allow the reaction to proceed at room temperature for at least 24 hours.

Collect the resulting crystalline product by vacuum filtration, wash with a cold 2:1 mixture of

water and 95% ethanol, and air dry.

Recrystallize the crude product from hot 95% ethanol to obtain pure 2,2'-dichlorobenzoin.

Step 2: Synthesis of 2,2'-Dichlorobenzil[2]

In a fume hood, place 2.0 g of 2,2'-dichlorobenzoin in a round-bottom flask.

Carefully add 7 mL of concentrated nitric acid.

Heat the mixture gently on a steam bath for approximately 30 minutes, or until the evolution

of brown-red nitrogen oxide gases ceases.

Pour the hot reaction mixture into a beaker containing cold water to precipitate the product.

Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove

any residual acid.

Recrystallize the crude 2,2'-Dichlorobenzil from 95% ethanol to yield a purified product.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
Experimental NMR data for 2,2'-Dichlorobenzil is not readily available in the literature. The

following are predicted ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.4-7.6 Multiplet 8H Aromatic Protons

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

Chemical Shift (ppm) Assignment

~192 C=O

~135 C-Cl

~133 Aromatic CH

~131 Aromatic CH

~130 Aromatic C

~127 Aromatic CH

Infrared (IR) Spectroscopy
The IR spectrum of 2,2'-Dichlorobenzil is characterized by a strong absorption band

corresponding to the carbonyl stretching vibration.

Wavenumber (cm⁻¹) Intensity Assignment

~1670 Strong C=O Stretch (Diketone)

~1580, 1470, 1430 Medium-Weak C=C Stretch (Aromatic)

~760 Strong C-Cl Stretch

Data sourced from NIST WebBook.

Mass Spectrometry (MS)
The electron ionization mass spectrum of 2,2'-Dichlorobenzil shows a prominent molecular

ion peak and characteristic fragmentation patterns.
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m/z Relative Intensity Assignment

278, 280, 282 High
[M]⁺, Molecular ion with

chlorine isotopes

139, 141 High
[C₇H₄ClO]⁺, 2-chlorobenzoyl

cation

111 Medium [C₆H₄Cl]⁺

75 Medium [C₆H₃]⁺

Data sourced from NIST WebBook.

Antimicrobial Activity
2,2'-Dichlorobenzil has been reported to exhibit antimicrobial activity against a range of Gram-

positive and Gram-negative bacteria.[2]

Antimicrobial Susceptibility Testing
The antimicrobial activity was evaluated using the disc diffusion method.

Experimental Protocol: Disc Diffusion Assay

Preparation of Inoculum: Prepare a bacterial suspension of the test organism in sterile

saline, adjusted to a 0.5 McFarland turbidity standard.

Inoculation of Agar Plates: Uniformly swab the surface of Mueller-Hinton agar plates with the

prepared bacterial inoculum to create a lawn.

Application of Discs: Aseptically place paper discs (6 mm diameter) impregnated with a

known concentration of 2,2'-Dichlorobenzil onto the surface of the inoculated agar plates.

Incubation: Incubate the plates at 37°C for 18-24 hours.

Measurement of Inhibition Zones: After incubation, measure the diameter of the zone of

complete inhibition around each disc in millimeters.
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Antimicrobial Activity Data
The following table summarizes the reported zones of inhibition for 2,2'-Dichlorobenzil against

various bacterial strains.

Bacterial Strain Gram Stain
Zone of Inhibition (mm) at
100 µg/mL

Bacillus subtilis Positive 12

Staphylococcus aureus Positive 11

Staphylococcus epidermidis Positive 9

Escherichia coli Negative 10

Klebsiella pneumoniae Negative 9

Data adapted from Nithya et al. (2015).[2]

Antimicrobial Testing Workflow
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Prepare Bacterial Suspension
(0.5 McFarland)

Inoculate Mueller-Hinton
Agar Plate

Apply Discs with
2,2'-Dichlorobenzil

Incubate at 37°C
for 18-24 hours

Measure Zone of Inhibition

Antimicrobial Activity
Determined

Click to download full resolution via product page

Disc Diffusion Assay Workflow.

Potential for Further Research
The initial characterization of 2,2'-Dichlorobenzil reveals a compound with demonstrable

antimicrobial properties. Further research is warranted in several areas:

Cytotoxicity Studies: Evaluation of the cytotoxic effects of 2,2'-Dichlorobenzil on various

mammalian cell lines to determine its therapeutic index.

Mechanism of Action Studies: Investigation into the specific biochemical pathways and

molecular targets through which 2,2'-Dichlorobenzil exerts its antimicrobial effects.
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Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of analogs of 2,2'-
Dichlorobenzil to explore the impact of different substituents on its biological activity.

Formulation Development: Exploration of suitable formulations to enhance the delivery and

efficacy of 2,2'-Dichlorobenzil for potential therapeutic applications.

Conclusion
This technical guide provides a foundational overview of the initial characterization of 2,2'-
Dichlorobenzil. The presented data on its synthesis, physicochemical properties,

spectroscopic profile, and antimicrobial activity offer a valuable starting point for further

investigation. The compound's activity against both Gram-positive and Gram-negative bacteria

suggests its potential as a lead compound in the development of new antimicrobial agents. The

detailed experimental protocols included herein are intended to facilitate the reproducibility and

extension of these initial findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

